3-hydroxy-4-decenoyl-coenzyme A
3-hydroxy-4-decenoyl-coenzyme A
Brand Name:
Vulcanchem
CAS No.:
105181-63-3
VCID:
VC0218240
InChI:
InChI=1S/C31H52N7O18P3S/c1-4-5-6-7-8-9-19(39)14-22(41)60-13-12-33-21(40)10-11-34-29(44)26(43)31(2,3)16-53-59(50,51)56-58(48,49)52-15-20-25(55-57(45,46)47)24(42)30(54-20)38-18-37-23-27(32)35-17-36-28(23)38/h8-9,17-20,24-26,30,39,42-43H,4-7,10-16H2,1-3H3,(H,33,40)(H,34,44)(H,48,49)(H,50,51)(H2,32,35,36)(H2,45,46,47)/b9-8+
SMILES:
CCCCCC=CC(CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)O
Molecular Formula:
C31H52N7O18P3S
Molecular Weight:
935.8 g/mol
3-hydroxy-4-decenoyl-coenzyme A
CAS No.: 105181-63-3
Main Products
VCID: VC0218240
Molecular Formula: C31H52N7O18P3S
Molecular Weight: 935.8 g/mol
| CAS No. | 105181-63-3 |
|---|---|
| Product Name | 3-hydroxy-4-decenoyl-coenzyme A |
| Molecular Formula | C31H52N7O18P3S |
| Molecular Weight | 935.8 g/mol |
| IUPAC Name | S-[2-[3-[[4-[[[5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (E)-3-hydroxydec-4-enethioate |
| Standard InChI | InChI=1S/C31H52N7O18P3S/c1-4-5-6-7-8-9-19(39)14-22(41)60-13-12-33-21(40)10-11-34-29(44)26(43)31(2,3)16-53-59(50,51)56-58(48,49)52-15-20-25(55-57(45,46)47)24(42)30(54-20)38-18-37-23-27(32)35-17-36-28(23)38/h8-9,17-20,24-26,30,39,42-43H,4-7,10-16H2,1-3H3,(H,33,40)(H,34,44)(H,48,49)(H,50,51)(H2,32,35,36)(H2,45,46,47)/b9-8+ |
| Standard InChIKey | USRWPIVVEDBCOJ-CMDGGOBGSA-N |
| Isomeric SMILES | CCCCC/C=C/C(CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)O |
| SMILES | CCCCCC=CC(CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)O |
| Canonical SMILES | CCCCCC=CC(CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)O |
| Synonyms | 3-hydroxy-4-decenoyl-coenzyme A 3-hydroxy-4-trans-decenoyl-CoA coenzyme A, 3-hydroxy-4-decenoyl- |
| PubChem Compound | 6439025 |
| Last Modified | Nov 11 2021 |
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